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Compound of Interest

Compound Name: 6-Chloronicotinic acid

Cat. No.: B046074 Get Quote

Technical Support Center: 6-Chloronicotinic
Acid
This technical support center provides guidance on the safe handling and storage of 6-
Chloronicotinic acid for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 6-Chloronicotinic acid?

A1: 6-Chloronicotinic acid is classified as a hazardous substance. The primary hazards

include:

Skin Irritation: Causes skin irritation (H315).[1][2][3][4][5][6][7]

Serious Eye Irritation: Causes serious eye irritation (H319).[1][2][3][4][5][6][7]

Respiratory Irritation: May cause respiratory irritation (H335).[1][2][3][5][6][8]

The signal word for this chemical is "Warning".[1][4][6][7]

Q2: What personal protective equipment (PPE) is required when handling 6-Chloronicotinic
acid?
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A2: To ensure personal safety, the following PPE should be worn when handling 6-
Chloronicotinic acid:

Eye Protection: Chemical safety goggles or glasses are necessary to prevent eye contact.[1]

[2][9]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][2][9]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][2][9]

Respiratory Protection: In case of inadequate ventilation or when dust is generated, use a

NIOSH or European Standard EN 149 approved respirator.[1][9]

Q3: What are the proper storage conditions for 6-Chloronicotinic acid?

A3: 6-Chloronicotinic acid should be stored in a cool, dry, and well-ventilated area.[1][9] Keep

the container tightly closed and store it away from incompatible substances such as strong

oxidizing agents.[1][7][9] Some suppliers recommend a specific storage temperature.

Q4: What should I do in case of accidental contact with 6-Chloronicotinic acid?

A4: In case of accidental contact, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3][9]

Skin Contact: Wash the affected area with plenty of soap and water. Remove contaminated

clothing and wash it before reuse. Seek medical attention.[2][3][4][9]

Inhalation: Remove the individual from the area of exposure to fresh air. If breathing is

difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[2][3]

[4][9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek medical attention.[1][9]

Q5: What are the incompatible materials with 6-Chloronicotinic acid?
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A5: 6-Chloronicotinic acid is incompatible with strong oxidizing agents.[1][2][3][7][9] Contact

with these substances should be avoided to prevent hazardous reactions.

Troubleshooting Guide
Problem: I have spilled a small amount of 6-Chloronicotinic acid powder in the lab.

Solution:

Ensure Safety: Immediately alert others in the area and ensure proper ventilation.[9]

Wear Appropriate PPE: Before cleaning the spill, put on the necessary personal protective

equipment, including gloves, safety goggles, and a respirator if ventilation is poor.

Contain and Clean: Carefully sweep or vacuum the spilled material.[9] Avoid generating dust.

[9] Place the collected material into a suitable and labeled disposal container.[2][4][9]

Decontaminate the Area: After removing the powder, clean the spill area with a suitable

solvent or detergent and water.

Dispose of Waste: Dispose of the collected waste and contaminated cleaning materials

according to local, regional, and national hazardous waste regulations.[2]

Problem: The 6-Chloronicotinic acid has changed color or appearance in storage.

Solution:

Do Not Use: If the material has changed its appearance, it may indicate degradation or

contamination. Do not use the chemical for your experiment.

Check Storage Conditions: Verify that the storage conditions (temperature, humidity, light

exposure) have been maintained as recommended. The product is stable under normal

storage conditions.[1][2][3][4][7][9]

Check for Incompatibilities: Ensure the container has not been in contact with incompatible

materials.
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Dispose of Properly: Dispose of the material as hazardous waste according to your

institution's guidelines and local regulations.

Quantitative Data Summary
Parameter Value Source(s)

Storage Temperature Store at 0-8°C [10]

Water Solubility 2 g/L (at 20°C) [3]

Melting Point 180-192 °C [10]

Hazard Statements H315, H319, H335 [1][5][6][8]

Experimental Protocols
While specific experimental protocols will vary based on the research application, the general

handling procedures should always be followed.

General Handling Protocol:

Preparation: Before handling 6-Chloronicotinic acid, ensure you are in a well-ventilated

area, such as a fume hood.[1][2][9] Have all necessary PPE on and an emergency plan in

place.

Weighing: When weighing the powder, do so in a manner that minimizes dust generation.[9]

Use a chemical-resistant spatula and weigh the material on a tared weigh boat or paper.

Dissolving: When preparing solutions, slowly add the 6-Chloronicotinic acid to the solvent

to avoid splashing. Based on its solubility, it is soluble in water (2 g/L at 20°C), ethanol,

methanol, and DMSO.[3][11]

Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap

and water.[1][2][9] Clean all equipment and the work area.

Storage: Securely close the container of the remaining 6-Chloronicotinic acid and return it

to its designated storage location.[1][2][3][7][9]
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Visualizations
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Caption: Safe handling workflow for 6-Chloronicotinic acid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b046074?utm_src=pdf-body-img
https://www.benchchem.com/product/b046074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Alert Others & Ventilate Area

Wear Appropriate PPE
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(Avoid Dust Generation)
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Dispose of Waste Properly
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Caption: Troubleshooting guide for a 6-Chloronicotinic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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